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fluorobenzenemethanamine

Cat. No.: B1305246 Get Quote

For Researchers, Scientists, and Agricultural Professionals

This guide provides a comparative analysis of Flumetralin, a dinitroaniline-based plant growth

regulator, with other herbicides from the same class. The focus is on their efficacy in controlling

unwanted plant growth, particularly in tobacco cultivation, supported by experimental data.

While the initially requested compound, 2-Chloro-N-ethyl-6-fluorobenzenemethanamine, is

not a well-documented inhibitor in publicly available scientific literature, Flumetralin represents

a closely related and well-characterized alternative within the context of growth inhibition.

Introduction to Dinitroaniline Herbicides
Dinitroaniline herbicides are a class of selective, soil-applied herbicides used to control most

annual grasses and some annual broadleaf weeds. Their primary mechanism of action involves

the inhibition of microtubule formation in plant cells. This disruption of microtubule

polymerization interferes with cell division (mitosis) and cell elongation, ultimately leading to the

death of susceptible plants. Flumetralin is specifically used as a contact and local systemic

agent to control sucker growth on tobacco plants.
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The efficacy of dinitroaniline herbicides can vary depending on the specific compound,

application rate, and environmental conditions. The following table summarizes the

performance of Flumetralin and other common dinitroaniline herbicides in controlling various

plant species.

Herbicide
Target
Weed/Plant

Application
Rate

Efficacy (%
Control)

Reference

Flumetralin Tobacco Suckers
1.01 - 2.69 kg

a.i./ha
High [1]

Velvetleaf - Good [2]

Pendimethalin

Flue-Cured

Tobacco

Seedbeds

1.12 kg/ha

Effective, but can

cause

phytotoxicity

Velvetleaf - Moderate [2]

Giant Foxtail - Satisfactory [2]

Trifluralin Velvetleaf - Moderate [2]

Giant Foxtail - Most Satisfactory [2]

Oryzalin Velvetleaf - Best [2]

Giant Foxtail - Moderate [2]

Dinitramine Velvetleaf - Best [2]

Giant Foxtail - Moderate [2]

Butralin Tobacco Suckers 3.32 l/ha Effective [3]

Note: Efficacy can be influenced by factors such as soil type, moisture, and temperature. "a.i."

stands for active ingredient.

Mechanism of Action: Dinitroaniline Herbicides
Dinitroaniline herbicides share a common mechanism of action focused on the disruption of

microtubule dynamics, which is crucial for cell division and growth in plants.
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Caption: Mechanism of action of dinitroaniline herbicides in a plant cell.

Experimental Protocols
Protocol 1: Evaluation of Sucker Control in Flue-Cured
Tobacco
This protocol outlines a typical field experiment to compare the efficacy of different sucker

control agents like Flumetralin and Butralin.

Objective: To assess the effectiveness of different herbicides in controlling axillary bud (sucker)

growth in tobacco plants.

Methodology:

Plot Setup: Establish experimental plots in a randomized complete block design with multiple

replications for each treatment.

Planting: Transplant tobacco seedlings (e.g., Nicotiana tabacum L.) at a standard spacing.

Topping: Once the tobacco plants reach the appropriate growth stage (e.g., elongated-

button-to-early-flower), manually remove the terminal bud (topping).
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Herbicide Application: Apply the different herbicide treatments at their recommended rates.

For local systemics like Flumetralin, the application is typically directed to the upper stalk to

run down and contact the axillary buds.[4]

Data Collection:

Count and weigh the number of suckers per plant at regular intervals (e.g., weekly) after

application.

Assess phytotoxicity by visually rating any damage to the tobacco leaves.

At the end of the season, measure the yield and quality of the cured tobacco leaves.

Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

ANOVA) to determine significant differences between treatments.
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Caption: Workflow for a field trial comparing tobacco sucker control agents.

Protocol 2: Herbicide Persistence in Soil Bioassay
This protocol describes a method to assess the residual activity of dinitroaniline herbicides in

the soil.
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Objective: To determine the persistence and potential for carryover injury to subsequent crops

from different dinitroaniline herbicides.

Methodology:

Herbicide Application: Apply the dinitroaniline herbicides to be tested to designated soil plots

at specified rates.

Incubation: Allow the herbicides to remain in the soil for a defined period (e.g., 75 or 355

days).[2]

Bioassay Planting: After the incubation period, plant a sensitive indicator species (e.g., oats)

in the treated plots.

Injury Assessment: Visually assess the injury to the indicator plants at regular intervals. This

can be rated on a scale (e.g., 0% = no injury, 100% = plant death).

Biomass Measurement: At the end of the bioassay period, harvest the above-ground portion

of the indicator plants, dry them, and record the dry weight.

Data Analysis: Compare the injury ratings and biomass of plants grown in treated soil to

those in untreated control soil to determine the level of herbicide persistence.

Concluding Remarks
The comparative analysis of dinitroaniline herbicides demonstrates that while they share a

common mechanism of action, their efficacy and persistence can differ. Flumetralin is a highly

effective agent for the specific application of tobacco sucker control. When selecting a

dinitroaniline herbicide, researchers and agricultural professionals must consider the target

weed species, crop safety, and the potential for soil residue carryover to subsequent crops. The

experimental protocols provided offer a framework for conducting further comparative studies

to optimize weed and plant growth management strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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